Cas no 1261972-87-5 (4-(3-Chlorophenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Chlorophenyl)-2-nitrobenzoic acid
• CAS No: 1261972-87-5
• MF: C₁₃H₈ClNO₄
• MW: 277.659922599792
• MDL: MFCD18319916
• CID: 2766887
• PubChem ID: 53225832
• Update Time: 2025-06-13

4-(3-Chlorophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12394318
• 4-(3-CHLOROPHENYL)-2-NITROBENZOIC ACID
• MFCD18319916
• 3'-Chloro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Chlorophenyl)-2-nitrobenzoic acid, 95%
• 1261972-87-5
• A1-55002
• DTXSID30689564
• 3'-Chloro-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Chlorophenyl)-2-nitrobenzoic acid

• MDL： MFCD18319916
• Inchi： 1S/C13H8ClNO4/c14-10-3-1-2-8(6-10)9-4-5-11(13(16)17)12(7-9)15(18)19/h1-7H,(H,16,17)
• InChI Key： KHAWVMVIHZUGAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.0141854Da
• Monoisotopic Mass: 277.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(3-Chlorophenyl)-2-nitrobenzoic acid

Introduction to 4-(3-Chlorophenyl)-2-nitrobenzoic acid (CAS No. 1261972-87-5)

4-(3-Chlorophenyl)-2-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261972-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a chlorophenyl substituent. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(3-Chlorophenyl)-2-nitrobenzoic acid consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry, modified by the introduction of a nitro group at the 2-position and a 3-chlorophenyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions and its potential role as a pharmacophore in drug design.

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile applications in medicinal chemistry. 4-(3-Chlorophenyl)-2-nitrobenzoic acid has been studied for its potential as a precursor in the synthesis of more complex molecules. The nitro group can be reduced to an amine, providing a pathway to derivatives with different biological activities. Additionally, the chlorophenyl moiety can serve as a handle for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

One of the most compelling aspects of 4-(3-Chlorophenyl)-2-nitrobenzoic acid is its exploration as an intermediate in the development of novel therapeutic agents. Researchers have investigated its derivatives for their potential antimicrobial, anti-inflammatory, and anticancer properties. The nitrobenzoic acid scaffold is particularly interesting because it can be modified to produce compounds with enhanced bioavailability and target specificity. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain resistant bacterial strains, highlighting its importance in combating microbial infections.

The synthesis of 4-(3-Chlorophenyl)-2-nitrobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of 3-chlorobenzoic acid followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency. These methods not only enhance the accessibility of the compound but also allow for greater control over its structural diversity.

The chemical properties of 4-(3-Chlorophenyl)-2-nitrobenzoic acid make it an attractive candidate for further investigation in drug discovery programs. Its solubility characteristics, stability under various conditions, and reactivity with other functional groups are all critical factors that influence its utility in medicinal chemistry. Furthermore, computational studies have been used to predict the binding affinity of this compound to biological targets, providing insights into its potential pharmacological effects.

In conclusion, 4-(3-Chlorophenyl)-2-nitrobenzoic acid (CAS No. 1261972-87-5) represents a significant compound in the realm of synthetic and pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable building block for developing new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.